3,4-dihydroisoquinolin-2(1H)-yl{4-[(morpholin-4-ylcarbonyl)amino]phenyl}acetic acid

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(morpholine-4-carbonylamino)phenyl]acetic acid
• InChI: InChI=1S/C22H25N3O4/c26-21(27)20(25-10-9-16-3-1-2-4-18(16)15-25)17-5-7-19(8-6-17)23-22(28)24-11-13-29-14-12-24/h1-8,20H,9-15H2,(H,23,28)(H,26,27)
• InChI Key: QMMUEXVNXCJHCV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(C3=CC=C(C=C3)NC(=O)N4CCOCC4)C(=O)O
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

Synthesis Analysis

The synthesis of related 3,4-dihydroisoquinolin-2(1H)-yl compounds involves various chemical reactions, including modified Strecker synthesis, condensation reactions, and cyclization processes. For instance, a modified Strecker synthesis was used to produce a new compound through the reaction between 4-(dimethylamino)benzaldehyde, 1,2,3,4-tetrahydroisoquinoline, and potassium cyanide in the presence of silica-supported sulfuric acid, leading to the formation of a compound with zig-zag ribbons connected by C–H⋯N and C–H⋯π interactions (Otero et al., 2017). Another example involves the condensation of substituted aryl aldehydes with 2-(2-(1-phenyl-3,4-dihydro isoquinoline-2(1H)-acetamido)acetic acid, showcasing the versatility of synthetic methods for such compounds (Rao et al., 2020).

Molecular Structure Analysis

The molecular structure of related compounds is characterized by various interactions that define their crystal structure. For example, the analysis of the crystal structure of one compound revealed monoclinic space group P21/c with molecules interacting via C–H⋯N and C–H⋯π contacts, forming zig-zag ribbons (Otero et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving 3,4-dihydroisoquinolin-2(1H)-yl compounds can include acetylation, nucleophilic substitution, chlorination, and various other reactions that lead to the synthesis of derivatives with potential pharmacological activities. For instance, acetylation and subsequent reactions were used to synthesize new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinolinone compounds (Zaki et al., 2017).

Physical Properties Analysis

The physical properties, such as crystalline structure, melting point, and solubility, are essential for understanding the behavior of these compounds under different conditions. The crystallographic analysis provides insight into the spatial arrangement and interactions within the crystal lattice (Otero et al., 2017).

Chemical Properties Analysis

The chemical properties of 3,4-dihydroisoquinolin-2(1H)-yl compounds are determined by their functional groups and structural features, affecting their reactivity, stability, and interaction with biological targets. Studies on derivatives have shown various chemical behaviors, including reactions with alkyl halides, acylation, and cyclization processes that lead to the formation of new compounds with different properties and potential applications (Rao et al., 2020).